Cas no 1028263-94-6 (1-Fluoro-2-iodo-4-methoxybenzene)

1-Fluoro-2-iodo-4-methoxybenzene is a halogenated aromatic compound featuring fluorine, iodine, and methoxy functional groups on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings, where the iodine moiety serves as a reactive site. The fluorine and methoxy groups further enhance its utility by enabling selective functionalization or serving as directing groups in metal-catalyzed transformations. This compound is commonly employed in pharmaceutical and agrochemical research due to its stability and reactivity, offering precise control in the construction of complex aromatic frameworks.
1-Fluoro-2-iodo-4-methoxybenzene structure
1028263-94-6 structure
Product Name:1-Fluoro-2-iodo-4-methoxybenzene
CAS No:1028263-94-6
MF:C7H6FIO
MW:252.024817943573
MDL:MFCD16295276
CID:3201227
PubChem ID:10490990
Update Time:2025-05-19

1-Fluoro-2-iodo-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-FLUORO-2-IODO-3-METHOXYBENZENE
    • 4-Fluoro-3-iodoanisole
    • 1-fluoro-2-iodo-4-methoxybenzene
    • 1028263-94-6
    • EN300-246234
    • SCHEMBL15718550
    • AS-82362
    • FT-0718644
    • MFCD16295276
    • CS-0195314
    • SY345847
    • AKOS017555838
    • YVAOSHLRHPIXQT-UHFFFAOYSA-N
    • 1-fluoro-2-iodo-4-methoxy-benzene
    • DB-180824
    • 1-Fluoro-2-iodo-4-methoxybenzene
    • MDL: MFCD16295276
    • Inchi: 1S/C7H6FIO/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
    • InChI Key: YVAOSHLRHPIXQT-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(=C1)OC)F

Computed Properties

  • Exact Mass: 251.94474g/mol
  • Monoisotopic Mass: 251.94474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 9.2Ų

1-Fluoro-2-iodo-4-methoxybenzene Pricemore >>

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